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Compound of Interest

Compound Name: Ethanol, 2,2'-(pentadecylimino)bis-

Cat. No.: B1601796

Introduction

Ethanol, 2,2'-(pentadecylimino)bis-, also known as N-pentadecyldiethanolamine, is a tertiary
amine belonging to the N-alkyl diethanolamine family. These compounds are characterized by
a hydrophilic diethanolamine head group and a long hydrophobic alkyl chain, rendering them
effective non-ionic surfactants. Their amphiphilic nature makes them valuable in various
industrial and research applications, including as emulsifiers, detergents, and corrosion
inhibitors. This technical guide provides an in-depth overview of the primary synthesis
pathways for Ethanol, 2,2'-(pentadecylimino)bis-, complete with detailed experimental
protocols, quantitative data, and workflow diagrams to aid researchers, scientists, and drug
development professionals in its preparation.

Core Synthesis Pathways

Two principal synthetic routes are predominantly employed for the preparation of Ethanol, 2,2'-
(pentadecylimino)bis-: N-alkylation of diethanolamine and reductive amination of a long-chain
aldehyde. Both methods offer distinct advantages and can be tailored to specific laboratory

settings and available starting materials.

N-Alkylation of Diethanolamine

This widely utilized method involves the direct alkylation of diethanolamine with a suitable
pentadecylating agent, typically a pentadecyl halide such as 1-bromopentadecane. The
reaction proceeds via a nucleophilic substitution mechanism, where the secondary amine of
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diethanolamine attacks the electrophilic carbon of the alkyl halide, leading to the formation of
the desired tertiary amine.[1] A base is typically required to neutralize the hydrohalic acid
byproduct generated during the reaction.[1]

Experimental Protocol: N-Alkylation of Diethanolamine with 1-Bromopentadecane

This protocol is adapted from established procedures for the synthesis of long-chain N-
alkyldiethanolamines.

Materials:

Diethanolamine

1-Bromopentadecane

Sodium Carbonate (Na2CO3)

Ethanol (or other suitable solvent like acetonitrile)

Diethyl ether

Anhydrous magnesium sulfate (MgSOa)

Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
diethanolamine (1.0 equivalent) and sodium carbonate (1.1 equivalents) in ethanol.

» Heat the mixture to reflux with vigorous stirring.

o Slowly add 1-bromopentadecane (0.95 equivalents) dropwise to the refluxing mixture.

o Continue refluxing the reaction mixture for 12-24 hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.
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o Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

o Purify the crude product by vacuum distillation or column chromatography on silica gel using
a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure Ethanol,
2,2'-(pentadecylimino)bis-.

Quantitative Data (lllustrative):

Parameter Value Reference

Molar Ratio (Diethanolamine:1- 1095 11 Adapted from general

Bromopentadecane:Na2COs) I alkylation procedures
Reflux (approx. 78 °C for Adapted from general

Reaction Temperature )
ethanol) alkylation procedures

) ) Adapted from general
Reaction Time 12 - 24 hours )
alkylation procedures

Expected Yield 70 - 85% Based on similar syntheses

Logical Workflow for N-Alkylation of Diethanolamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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